4-(Hydroxymethyl)-2-methoxybenzoic acid
Overview
Description
4-(Hydroxymethyl)-2-methoxybenzoic acid, also known as vanillic acid, is a naturally occurring compound found in various plants, fruits, and vegetables. It belongs to the class of phenolic acids and is widely used in the food industry as a flavoring agent and preservative. In recent years, vanillic acid has gained attention in the scientific community due to its potential therapeutic properties.
Scientific Research Applications
Encapsulation of Flavor Molecules : 4-hydroxy-3-methoxybenzoic acid (vanillic acid) has been used for encapsulation into layered double hydroxide (LDH) for controlled release of flavor in food applications (Hong, Oh, & Choy, 2008).
Synthesis of Pharmaceutical Intermediates : Derivatives of 4-methoxybenzoic acid have been synthesized as intermediates for pharmaceuticals. For instance, 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid is an intermediate of amisulpride (Wang Yu, 2008).
Organic Synthesis : There are studies on the synthesis of compounds like 4-Hydroxyisophthalic acid from p-methoxybenzoic acid, which is important in organic synthesis (He Deyun, 2011).
Biochemical Research : Interactions of substrates like 4-methoxybenzoate with enzyme systems in organisms such as Pseudomonas putida have been studied (Bernhardt, Erdin, Staudinger, & Ullrich, 1973).
Biotechnological Applications : 4-Hydroxybenzoic acid (4-HBA), a related compound, has emerged as an intermediate for several value-added bioproducts with applications in food, cosmetics, pharmacy, and more (Wang, Bilal, Hu, Wang, & Zhang, 2018).
Chemical Synthesis and Photolysis : Research includes the structural inversion and rearrangement in compounds like 4-methoxybenzoic acid through processes like photolysis (Van Der Westhuizen, Ferreira, & Roux, 1980).
Antibacterial Activity : Novel derivatives of vanillic acid (4-hydroxy-3-methoxybenzoic acid) have been synthesized and tested for potential antibacterial activity (Satpute, Gangan, & Shastri, 2018).
Polymer Science : Benzoic acid and its derivatives, including 2-methoxybenzoic acid, have been studied as dopants for polymers like polyaniline (Amarnath & Palaniappan, 2005).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with enzymes such as serine hydroxymethyl transferase . This enzyme plays a crucial role in the conversion of serine to glycine, a critical process in various metabolic pathways .
Mode of Action
For instance, caprylic acid has been found to decrease the enzymatic activity of serine hydroxymethyl transferase in a time- and dosage-dependent manner .
Biochemical Pathways
Related compounds have been found to affect the conversion of serine to glycine . This process is part of the one-carbon metabolic pathway, which is essential for the synthesis of various biomolecules.
Pharmacokinetics
Similar compounds have been found to have varying degrees of bioavailability .
Result of Action
Related compounds have been found to affect the activity of certain enzymes, potentially leading to changes in metabolic processes .
Safety and Hazards
Future Directions
Plasmon-mediated electrocatalysis based on plasmonic gold nanoparticles (Au NPs) has emerged as a promising approach to facilitate electrochemical reactions with the introduction of light to excite the plasmonic electrodes . This could potentially enhance the electrochemical oxidation of “4-(Hydroxymethyl)-2-methoxybenzoic acid” under certain light conditions .
Properties
IUPAC Name |
4-(hydroxymethyl)-2-methoxybenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O4/c1-13-8-4-6(5-10)2-3-7(8)9(11)12/h2-4,10H,5H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCGBZHBLBWASBY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)CO)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10611681 | |
Record name | 4-(Hydroxymethyl)-2-methoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10611681 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
158089-31-7 | |
Record name | 4-(Hydroxymethyl)-2-methoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10611681 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(hydroxymethyl)-2-methoxybenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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